Cas no 1211580-39-0 (1h-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)-)

• Product Name: 1h-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)-
• CAS No: 1211580-39-0
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 5463016
• Update Time: 2025-06-14

1h-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)-
• 4,6-dichloro-3-propan-2-yl-2H-pyrazolo[3,4-d]pyrimidine
• 4,6-dichloro-3-(propan-2-yl)-1h-pyrazolo[3,4-d]pyrimidine
• 4,6-DICHLORO-3-ISOPROPYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• starbld0021155
• Z1269142811
• 4,6-Dichloro-3-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-(1-methylethyl)-
• 1h-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)-

• Inchi： 1S/C8H8Cl2N4/c1-3(2)5-4-6(9)11-8(10)12-7(4)14-13-5/h3H,1-2H3,(H,11,12,13,14)
• InChI Key： HJCVCIYLKUNPOS-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=C(N=1)Cl)=NNC=2C(C)C

Computed Properties

• Exact Mass: 230.0126017 g/mol
• Monoisotopic Mass: 230.0126017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.08
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• pka: 7.77±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1h-Pyrazolo[3,4-d]pyrimidine,4,6-dichloro-3-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-(1-methylethyl)- (CAS No. 1211580-39-0)

The compound 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-(1-methylethyl)- (CAS No. 1211580-39-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing derivatives with potential biological activities, such as kinase inhibition and antimicrobial properties.

In recent years, the demand for heterocyclic compounds like 4,6-dichloro-3-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidine has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. This compound's CAS No. 1211580-39-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its applications span from small-molecule drug development to materials science, where its structural properties are exploited for designing functional materials.

One of the key reasons for the popularity of 1H-Pyrazolo[3,4-d]pyrimidine derivatives is their role in targeting protein kinases, which are critical in cellular signaling pathways. Dysregulation of these pathways is often linked to diseases like cancer and inflammatory disorders. The 4,6-dichloro-3-(1-methylethyl)- substitution pattern enhances the compound's reactivity, enabling further functionalization to optimize pharmacokinetic properties. This adaptability aligns with the current trend in precision medicine, where tailored molecular designs are essential.

From a synthetic chemistry perspective, CAS No. 1211580-39-0 serves as a building block for constructing more complex molecules. Its chloro and isopropyl groups provide handles for cross-coupling reactions, a topic widely discussed in organic synthesis forums. Researchers often explore its use in palladium-catalyzed reactions, which are pivotal in modern drug discovery. The compound's stability under various reaction conditions further adds to its appeal.

Environmental and sustainability considerations are also shaping the discourse around 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-(1-methylethyl)-. With the rise of green chemistry, scientists are investigating eco-friendly synthetic routes for such intermediates. The compound's potential biodegradability and low toxicity profile make it a candidate for sustainable pharmaceutical production, a topic gaining traction in industry reports and academic publications.

In summary, 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-3-(1-methylethyl)- (CAS No. 1211580-39-0) is a multifaceted compound with broad applications in drug discovery, materials science, and sustainable chemistry. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific innovation.